Cas no 1421604-06-9 (4-amino-2-chloro-N-3-(diethylamino)propylbenzamide hydrochloride)

• Product Name: 4-amino-2-chloro-N-3-(diethylamino)propylbenzamide hydrochloride
• CAS No: 1421604-06-9
• MF: C₁₄H₂₃Cl₂N₃O
• MW: 320.257921457291
• CID: 5170009
• PubChem ID: 71756623
• Update Time: 2025-10-19

4-amino-2-chloro-N-3-(diethylamino)propylbenzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-chloro-N-[3-(diethylamino)propyl]benzamide hydrochloride
• 4-amino-2-chloro-N-3-(diethylamino)propylbenzamide hydrochloride

• Inchi： 1S/C14H22ClN3O.ClH/c1-3-18(4-2)9-5-8-17-14(19)12-7-6-11(16)10-13(12)15;/h6-7,10H,3-5,8-9,16H2,1-2H3,(H,17,19);1H
• InChI Key： BIHRTZVXEXFCPG-UHFFFAOYSA-N
• SMILES： C(C1C=CC(N)=CC=1Cl)(=O)NCCCN(CC)CC.Cl

Additional information on 4-amino-2-chloro-N-3-(diethylamino)propylbenzamide hydrochloride

Introduction to 4-amino-2-chloro-N-3-(diethylamino)propylbenzamide hydrochloride (CAS No. 1421604-06-9)

4-amino-2-chloro-N-3-(diethylamino)propylbenzamide hydrochloride, identified by its CAS number 1421604-06-9, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the benzamide class, characterized by its benzene ring substituted with an amide group. The presence of both amino and chloro substituents, along with a diethylamino side chain, imparts unique physicochemical properties that make it a promising candidate for various biological applications.

The structure of 4-amino-2-chloro-N-3-(diethylamino)propylbenzamide hydrochloride incorporates several key functional groups that contribute to its potential biological activity. The amino group at the 4-position of the benzene ring enhances its reactivity, allowing for further derivatization and interaction with biological targets. The chloro group at the 2-position introduces electrophilicity, which can be exploited in various chemical reactions, including nucleophilic aromatic substitution and cross-coupling reactions. Additionally, the N-3-(diethylamino)propyl side chain increases the compound's solubility in polar solvents and may enhance its ability to penetrate biological membranes.

In recent years, there has been growing interest in developing novel compounds with potential therapeutic applications. 4-amino-2-chloro-N-3-(diethylamino)propylbenzamide hydrochloride has been investigated for its potential role in modulating various biological pathways. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a valuable scaffold for drug discovery. Specifically, its structural features resemble those of known bioactive molecules, which have shown efficacy in treating inflammatory diseases, cancer, and neurological disorders.

One of the most compelling aspects of 4-amino-2-chloro-N-3-(diethylamino)propylbenzamide hydrochloride is its versatility in chemical modifications. Researchers have explored various derivatives of this compound to optimize its pharmacological properties. For instance, modifications at the amino and chloro positions have led to compounds with enhanced binding affinity to target proteins. Furthermore, the introduction of different substituents on the diethylamino side chain has resulted in improved metabolic stability and reduced toxicity.

The hydrochloride salt form of 4-amino-2-chloro-N-3-(diethylamino)propylbenzamide hydrochloride enhances its solubility and bioavailability, making it more suitable for formulation into pharmaceutical products. This salt form also improves the compound's stability during storage and transportation, ensuring consistent quality for research and clinical applications.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like 4-amino-2-chloro-N-3-(diethylamino)propylbenzamide hydrochloride. Molecular docking studies have identified this compound as a promising inhibitor of enzymes involved in cancer progression. Additionally, virtual screening techniques have revealed its potential interaction with receptors implicated in neurological disorders such as Alzheimer's disease and Parkinson's disease.

In vitro experiments have demonstrated the anti-inflammatory properties of derivatives of 4-amino-2-chloro-N-3-(diethylamino)propylbenzamide hydrochloride. These studies indicate that the compound can modulate cytokine production and inhibit the activation of inflammatory pathways. Such findings are particularly relevant given the increasing prevalence of chronic inflammatory diseases worldwide.

The synthesis of 4-amino-2-chloro-N-3-(diethylamino)propylbenzamide hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantiopurity. These techniques ensure that the final product meets stringent quality standards required for pharmaceutical applications.

The pharmacokinetic profile of 4-amino-2-chloro-N-3-(diethylamino)propylbenzamide hydrochloride has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary data suggest that this compound exhibits moderate oral bioavailability and prolonged half-life, which are desirable characteristics for a therapeutic agent. Further studies are ongoing to optimize these parameters through structural modifications.

The safety profile of 4-amino-2-chloro-N-3-(diethylamino)propylbenzamide hydrochloride is another critical aspect that has been thoroughly evaluated. Acute toxicity studies have shown that this compound is well-tolerated at moderate doses, with minimal adverse effects observed in animal models. However, long-term studies are necessary to assess any potential cumulative toxicity or off-target effects.

The future prospects for 4-amino-2-chloro-N-3-(diethylamino)propylbenzamide hydrochloride are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of novel derivatives with improved efficacy and safety profiles. Additionally, advances in biocatalysis and green chemistry may offer sustainable alternatives for synthesizing this compound on an industrial scale.

In conclusion,4-amino-2-chloro-N-3-(diethylamino)propylbenzamide hydrochloride (CAS No. 1421604-06-9) represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activity. Its versatility as a chemical scaffold makes it an attractive candidate for further development into novel therapeutic agents targeting various diseases.